Glu-Ser

• IUPAC Name: (4S)-4-amino-5-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C8H14N2O6/c9-4(1-2-6(12)13)7(14)10-5(3-11)8(15)16/h4-5,11H,1-3,9H2,(H,10,14)(H,12,13)(H,15,16)/t4-,5-/m0/s1
• InChI Key: UQHGAYSULGRWRG-WHFBIAKZSA-N
• Canonical SMILES: C(CC(=O)O)C(C(=O)NC(CO)C(=O)O)N
• Isomeric SMILES: C(CC(=O)O)[C@@H](C(=O)N[C@@H](CO)C(=O)O)N
• Molecular Formula: C8H14N2O6
• DSSTOX Substance ID: DTXSID601319050
• Molecular Weight: 234.21 g/mol
• Physical Description: Solid
• CAS RN: 5875-38-7

Description

Glu-Ser, also known as glutamylserine, is a dipeptide composed of glutamic acid and serine. This dipeptide has recently gained attention due to its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising tool for studying the mechanisms of action of different molecules and systems in the body.

Scientific Research Applications

Neuroprotection and Cognitive Enhancement

Research has demonstrated that Glu-Ser-containing peptides, such as [Ser(2)]exendin(1–9), enhance associative and spatial learning through the activation of the GLP-1 receptor (GLP-1R), suggesting a promising avenue for cognitive-enhancing and neuroprotective agents (During et al., 2003). GLP-1R-deficient mice exhibit learning deficits that are restored following hippocampal gene transfer, highlighting the receptor's role in learning and neuroprotection.

Role in Metabolic Processes and Disease Mechanisms

The glucagon-like peptide-1 receptor (GLP-1R) has been identified as a potential target for the treatment of alcohol use disorder (AUD), based on human genetic association studies and a mouse model of alcohol dependence. Activation of GLP-1R attenuates the reinforcing properties of alcohol, suggesting that it may contribute to the pathophysiology of AUD and represent a target for personalized pharmacotherapy (Suchánková et al., 2015).

SERS Applications in Biological Research

Surface-enhanced Raman scattering (SERS) techniques have been developed to monitor drug metabolic enzymes and the release behavior of anticancer drugs, showcasing the application of this compound in facilitating research in drug metabolism and release mechanisms (Wang et al., 2015). Another study reports a SERS approach for detecting γ-glutamyl transpeptidase (GGT) activity, demonstrating the technique's potential as a diagnostic and drug screening tool for GGT-associated diseases (Jiang et al., 2020).

Glutathione Studies

SERS has also been applied to the analysis of oxidation of glutathione under plasma irradiation, illustrating the method's utility in probing and assessing chemical reactions of biomolecules under oxidative stress conditions (Ma & Huang, 2015). Additionally, on-capillary SERS has been proposed for quantifying glutathione in human whole blood samples, offering a robust approach for oxidative stress monitoring (Sánchez-Illana et al., 2018).

Safety and Hazards

The safety data sheet for “Glu-Ser” suggests that if inhaled, the victim should be moved into fresh air. If it comes into contact with the skin, it should be washed off with soap and plenty of water. If ingested, the mouth should be rinsed with water and vomiting should not be induced.

Future Directions

Future research on “Glu-Ser” could focus on its potential roles in various biological processes and diseases. For instance, it could be used to investigate the function of tyrosine in proteins and bioactive peptides. Furthermore

Mechanism of Action

Target of Action

The primary target of the compound H-GLU-SER-OH, also known as Glu-Ser, is the glucagon-like peptide 1 (GLP-1) receptor . The GLP-1 receptor is a physiological hormone receptor that has multiple actions on glucose .

Mode of Action

this compound acts as a GLP-1 receptor agonist . It selectively binds to and activates the GLP-1 receptor . This interaction results in the modulation of glucose levels in the body .

Biochemical Pathways

The activation of the GLP-1 receptor by this compound affects several biochemical pathways. One of these is the glutamine metabolic pathway, which plays an important role in cell biosynthesis and bioenergetics . This compound’s action on this pathway can influence several downstream effects, including cell survival, particularly in cancer cells .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME) properties . These properties impact the bioavailability of this compound, determining how much of the compound reaches its target site of action .

Result of Action

The molecular and cellular effects of this compound’s action involve changes in glucose levels and cell metabolism . By activating the GLP-1 receptor, this compound can help improve glycemic control in adults with type 2 diabetes mellitus .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other substances in the body can affect how this compound interacts with its target and how it is metabolized . Additionally, factors such as temperature and pH can impact the stability of this compound .

Biochemical Analysis

Biochemical Properties

Glu-Ser interacts with various enzymes and proteins, including serine proteases and glutamate receptors. Serine proteases, such as trypsin and chymotrypsin, recognize the serine residue in this compound and catalyze its hydrolysis. Glutamate receptors, which are crucial for neurotransmission, bind to the glutamic acid moiety of this compound, influencing synaptic signaling .

Cellular Effects

This compound affects cellular processes by modulating cell signaling pathways, gene expression, and cellular metabolism. In neurons, this compound can act as a neurotransmitter, binding to glutamate receptors and influencing synaptic plasticity and transmission. This interaction can lead to changes in intracellular calcium levels, impacting various signaling cascades .

In addition, this compound can influence gene expression by acting as a substrate for enzymes involved in post-translational modifications. For example, serine residues in this compound can be phosphorylated by kinases, altering the activity of target proteins and affecting cellular functions such as cell cycle progression and apoptosis .

Molecular Mechanism

For instance, this compound can inhibit certain enzymes by mimicking the natural substrate and binding to the active site, preventing the actual substrate from accessing the enzyme. Conversely, it can activate enzymes by stabilizing the transition state or facilitating substrate binding .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under physiological conditions but can degrade over time, especially in the presence of proteases. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, such as altered gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can enhance cognitive function and synaptic plasticity, while high doses may lead to excitotoxicity and neuronal damage. Threshold effects have been observed, where a specific concentration of this compound is required to elicit a biological response. Toxic effects at high doses include oxidative stress and mitochondrial dysfunction .

Metabolic Pathways

This compound is involved in several metabolic pathways, including the synthesis and degradation of proteins and neurotransmitters. It interacts with enzymes such as glutamine synthetase and serine hydroxymethyltransferase, which play roles in amino acid metabolism. This compound can also influence metabolic flux by acting as a precursor for other bioactive molecules, such as glutathione and serine-derived lipids .